Cas no 2229311-34-4 (methyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate
• CAS No: 2229311-34-4
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• CID: 6434145
• PubChem ID: 165612934
• Update Time: 2025-05-22

methyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate
• EN300-1755992
• 2229311-34-4

• Inchi： 1S/C10H12O5S/c1-14-8(12)5-7(11)6-3-4-16-9(6)10(13)15-2/h3-4,7,11H,5H2,1-2H3
• InChI Key： UIOBOINPDOPESJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 244.04054465g/mol
• Monoisotopic Mass: 244.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Additional information on methyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate

Methyl 3-(1-Hydroxy-3-Methoxy-3-Oxopropyl)Thiophene-2-Carboxylate: A Comprehensive Overview

Methyl 3-(1-Hydroxy-3-Methoxy-3-Oxopropyl)Thiophene-2-Carboxylate (CAS No. 2229311-34-4) is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of thiophene derivatives, which are widely studied for their versatile chemical reactivity and biological activity. The molecule consists of a thiophene ring substituted with a methyl group at position 2 and a hydroxymethoxy ketone group at position 3, making it a valuable compound for both academic research and industrial applications.

The synthesis of methyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate involves a series of well-defined chemical reactions, including nucleophilic substitution, oxidation, and esterification processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is crucial for its application in sensitive areas such as pharmaceuticals and biotechnology. The compound's structure has been thoroughly characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its structural integrity and stability under various conditions.

One of the most notable aspects of methyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate is its potential as a precursor for the development of bioactive molecules. Recent studies have highlighted its role in the synthesis of novel antibiotics, antiviral agents, and anticancer drugs. For instance, researchers have demonstrated that this compound can be used as a building block for constructing complex molecular frameworks with enhanced pharmacokinetic properties. Its ability to undergo various functional group transformations makes it an ideal candidate for drug discovery programs targeting diverse therapeutic areas.

In addition to its pharmaceutical applications, methyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate has shown promise in the field of materials science. The thiophene moiety in the molecule is known for its conjugated π-system, which imparts unique electronic properties suitable for applications in organic electronics. Recent research has explored the use of this compound as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electronic characteristics contribute to improved device performance. Furthermore, the hydroxymethoxy ketone group enhances the molecule's solubility and compatibility with various polymer matrices, making it a valuable additive in advanced materials.

The environmental impact of methyl 3-(1-hydroxy-3-methoxy-3-oxopropyl)thiophene-2-carboxylate has also been a topic of interest in recent studies. Researchers have investigated its biodegradability under different environmental conditions and found that it exhibits moderate biodegradation rates under aerobic conditions. This information is critical for assessing its ecological safety and guiding its responsible use in industrial processes. Additionally, studies on its toxicity profile have revealed that it poses minimal risk to aquatic organisms when used within recommended limits, further supporting its sustainable application.

From an analytical perspective, methyl 3-(1-hydroxy-3-methoxy-3-o